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Compound of Interest

Compound Name:

Methyl 3-

(Aminomethyl)cyclobutanecarboxy

late Hydrochloride

Cat. No.: B1530837 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 3-
(aminomethyl)cyclobutanecarboxylate hydrochloride

Introduction: A Modern Building Block in Medicinal
Chemistry
Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride is a key chemical

intermediate valued by researchers in drug discovery and development. Its constrained

cyclobutane core and reactive primary amine and ester functionalities make it an attractive

scaffold for synthesizing novel small molecules with potential therapeutic applications. As with

any reactive chemical, a thorough understanding of its hazard profile and the implementation of

rigorous safety protocols are not merely procedural formalities; they are foundational to

ensuring the integrity of research and, most importantly, the safety of laboratory personnel.

This guide moves beyond a simple recitation of safety data sheet (SDS) information. It is

designed to provide Senior Application Scientists, researchers, and drug development

professionals with a deeper, mechanistic understanding of the potential hazards associated

with this compound. By explaining the causality behind safety protocols, we aim to foster a

proactive safety culture grounded in scientific principles.
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Compound Identification and Physicochemical
Properties
A precise understanding of a compound's identity is the first step in any safety assessment.

The properties of Methyl 3-(aminomethyl)cyclobutanecarboxylate hydrochloride dictate its

behavior under laboratory conditions and inform the necessary handling and storage

requirements.

Property Value Source

Chemical Name

cis-Methyl 3-

(aminomethyl)cyclobutanecarb

oxylate hydrochloride

[1]

Synonym(s)

methyl (1s,3s)-3-

(aminomethyl)cyclobutane-1-

carboxylate hydrochloride

CAS Number 2231664-22-3 [1]

Molecular Formula C₇H₁₄ClNO₂ [1]

Molecular Weight 179.64 g/mol [1]

Physical Form White to Yellow Solid

Recommended Storage Sealed in dry, 2-8°C [1]

GHS Hazard Profile and Risk Analysis
The Globally Harmonized System (GHS) provides a universal framework for chemical hazard

communication. This compound presents moderate acute hazards that demand strict

adherence to safety protocols. The primary risks are associated with irritation to the skin, eyes,

and respiratory tract, as well as potential harm if ingested.[1][2][3]
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GHS Classification

Pictogram alt text

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[2][3][4] H319: Causes serious eye

irritation.[2][3][4] H335: May cause respiratory

irritation.[2][3][4]

Precautionary Statements
P261, P264, P270, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P405, P501

Expert Analysis: The observed irritant properties are mechanistically consistent with the

compound's structure as an amine hydrochloride salt. In the presence of moisture (e.g., on

skin, in the eyes, or mucous membranes of the respiratory tract), the compound can exhibit

mild acidity and reactivity, leading to irritation. The fine, dusty nature of the solid form increases

the risk of inadvertent inhalation, making respiratory protection a critical control measure.
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Hazard Recognition & Initial Action
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Decision: Proceed with
Mandatory Engineering Controls

& PPE
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Caption: Initial workflow for hazard identification.

Standard Operating Protocol for Safe Handling
Adherence to a self-validating protocol is essential. The following steps integrate GHS

precautionary statements into a practical workflow designed to minimize exposure.

3.1. Engineering Controls: The First Line of Defense

Causality: Due to its classification as a respiratory irritant (H335), all manipulations of the

solid compound that could generate dust (e.g., weighing, transferring) must be performed
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within a certified chemical fume hood.[2][3][4] The negative pressure environment ensures

that any airborne particles are contained and exhausted, protecting the user.

Protocol:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Conduct all work at least 6 inches inside the hood.

An emergency eyewash station and safety shower must be accessible in the immediate

vicinity.[5][6]

3.2. Personal Protective Equipment (PPE): The Essential Barrier

Causality: PPE is selected to provide a direct barrier against the specific hazards of skin

irritation (H315) and serious eye irritation (H319).[2][4]

Protocol:

Eye Protection: Wear chemical safety goggles with side shields that conform to OSHA 29

CFR 1910.133 or European Standard EN166.[7]

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for tears

or holes before each use.[5][6]

Body Protection: A standard laboratory coat must be worn and fully fastened.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.[5][8]
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Safe Handling Workflow

Don Required PPE
(Goggles, Gloves, Lab Coat)

Work Inside Certified
Chemical Fume Hood

Weigh Solid Compound
Carefully to Avoid Dust

Add Solvent to Solid
(If making a solution)

Transfer Solution Using
Appropriate Glassware

Decontaminate Surfaces
and Glassware

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step safe handling protocol.

Emergency Response Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1530837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rapid and correct response to an exposure or spill is critical. The following procedures should

be posted in the laboratory and reviewed by all personnel working with the compound.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[8][9] Seek

immediate medical attention.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes.[8][10] Seek medical attention

if irritation persists.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[8] If the

person is not breathing, give artificial respiration.

If symptoms persist, call a physician.

Ingestion

Wash out mouth with water. Do NOT induce

vomiting.[6][9] Never give anything by mouth to

an unconscious person. Call a physician or

poison control center immediately.

4.1. Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Wearing full PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

dry sand). Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Clean: Wipe the spill area with a damp cloth, and decontaminate the surface.
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Dispose: Dispose of the container and cleaning materials as hazardous waste in accordance

with local, state, and federal regulations.[8][11]

Emergency Response Decision Tree

Incident Occurs Exposure or Spill?

Personal Exposure

Exposure

Accidental SpillSpill

Identify Route
(Skin, Eyes, Inhalation)

Assess Spill Size
(Minor / Major)

Administer Specific
First-Aid

(See Table)

Seek Medical
Attention

Minor Spill:
Follow Lab Cleanup Protocol

Minor

Major Spill:
Evacuate & Call

Emergency ResponseMajor
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Caption: Decision tree for emergency incidents.

Storage and Disposal
Storage: To maintain its chemical integrity and prevent potential hazards, the compound

must be stored in a tightly closed container in a cool, dry, and well-ventilated area.[5][7][8]

The recommended storage temperature is between 2-8°C.[1] Store away from incompatible

materials such as strong oxidizing agents.

Disposal: Unused material and its container must be disposed of as hazardous waste. All

disposal practices must comply with institutional policies and all applicable local and national

regulations. Do not allow the product to enter drains or waterways.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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